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Compound of Interest

Compound Name: 3-Phenylhexanoic acid

Cat. No.: B15296654

This technical guide provides a comprehensive overview of 3-phenylhexanoic acid, tailored
for researchers, scientists, and professionals in drug development. The document covers its
chemical and physical properties, plausible synthetic methods, and potential metabolic
pathways, presenting data in a structured and accessible format.

Chemical and Physical Properties

While a specific CAS (Chemical Abstracts Service) number for 3-phenylhexanoic acid is not
readily available in public databases, its chemical identity is well-defined by its structure and
other identifiers. The compound, with the PubChem CID 235168, is a carboxylic acid featuring
a phenyl group at the third carbon of a hexanoic acid chain.[1] For comparative purposes, data
for the related isomer, 6-phenylhexanoic acid, is also presented.

Table 1: Physicochemical Properties of Phenylhexanoic Acid Isomers
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Property 3-Phenylhexanoic Acid 6-Phenylhexanoic Acid
PubChem CID 235168 79695

Molecular Formula C12H1602[1] C12H1602[2]
Molecular Weight 192.25 g/mol [1] 192.25 g/mol [2]
XLogP3 3.3 3.3[2]

Hydrogen Bond Donor Count 1 1

Hydrogen Bond Acceptor 5 5

Count

Rotatable Bond Count 5 6

Exact Mass 192.115029749 Da 192.115029749 Dal2]
Topological Polar Surface Area  37.3 A2 37.3 A?[2]

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-phenylhexanoic acid are not
extensively documented in publicly accessible literature. However, established organic
chemistry principles and methodologies for the synthesis of related phenylalkanoic acids can
be adapted. Below are illustrative protocols for the synthesis of a related compound, 6-
phenylhexanoic acid, and a general method for the enzymatic resolution of phenyl-substituted
propanoic acids, which can be conceptually applied.

lllustrative Synthesis of a Phenylalkanoic Acid (6-
Phenylhexanoic Acid)

This protocol describes a nickel-catalyzed cross-coupling reaction to form a C-C bond, followed
by hydrolysis to yield the carboxylic acid. This method is adapted from a general procedure for
the synthesis of alkanoic acids.[3]

Materials:

e Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)z]
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e 2,2'-Bipyridine

e Zinc powder

e Succinic anhydride

e 1-Bromo-4-phenylbutane (as a precursor to the hexanoic acid chain)
e N,N-Dimethylacetamide (DMA)

o Petroleum ether

o Ethyl acetate

e Hydrochloric acid (for workup)

e Sodium sulfate (for drying)

Procedure:

o Catalyst Preparation: In a glovebox, add bis(1,5-cyclooctadiene)nickel (0.03 mmol) and 2,2'-
bipyridine (0.045 mmol) to a microwave tube. Add N,N-dimethylacetamide (0.225 mL) and
stir for one hour to allow for ligand coordination.

o Reaction Setup: To the catalyst mixture, add zinc powder (0.6 mmol) and succinic anhydride
(0.45 mmol). Finally, add 1-bromo-4-phenylbutane (0.3 mmol).

e Reaction: Seal the tube, remove it from the glovebox, and heat at 80°C for 12 hours.

e Quenching and Extraction: Cool the reaction to room temperature and add a few drops of
water to quench. Remove the solvent under reduced pressure. Acidify the residue with dilute
HCI and extract with ethyl acetate.

 Purification: Dry the organic layer with sodium sulfate, filter, and concentrate. Purify the
crude product by column chromatography on silica gel using a petroleum ether:ethyl acetate
gradient (e.g., 5:1) to yield 6-phenylhexanoic acid.
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General Workflow for Enzymatic Resolution of Phenyl-
Substituted Carboxylic Acids

This conceptual workflow is based on a patented process for the enzymatic resolution of 3-
phenylpropionic acid derivatives and can be adapted for the chiral separation of 3-
phenylhexanoic acid.[4]
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Enzymatic Resolution Workflow
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© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15296654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical B-Oxidation of 3-Phenylhexanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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